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Compound of Interest

Compound Name: Boc-p-iodo-DL-Phe-OH

Cat. No.: B558093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of N-Boc-4-iodo-DL-

phenylalanine, a key synthetic building block in medicinal chemistry and peptide science. It

details the compound's properties, a representative synthesis protocol, and its primary

applications, with a focus on its role in drug discovery and development.

Compound Identification and Properties
N-Boc-4-iodo-DL-phenylalanine is a derivative of the essential amino acid phenylalanine. It is

distinguished by two critical modifications: a tert-butyloxycarbonyl (Boc) protecting group on the

alpha-amino group and an iodine atom at the para (4-position) of the phenyl ring. The Boc

group provides stability and facilitates controlled reactions during peptide synthesis, while the

iodine atom offers a versatile site for further chemical modifications.[1][2]

While a specific CAS number for the racemic DL-mixture is not prominently available, the

individual enantiomers are well-documented:

N-Boc-4-iodo-L-phenylalanine: CAS 62129-44-6[3][4][5][6]

N-Boc-4-iodo-D-phenylalanine: CAS 176199-35-2[2][7]

The quantitative physicochemical properties are summarized in the table below.

Table 1: Physicochemical Properties of N-Boc-4-iodo-phenylalanine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b558093?utm_src=pdf-interest
https://www.chemimpex.com/products/05585
https://www.nbinno.com/article/pharmaceutical-intermediates/the-crucial-role-of-boc-d-4-iodophenylalanine-in-modern-peptide-synthesis-of
https://www.fishersci.ca/shop/products/n-boc-4-iodo-l-phenylalanine-98-thermo-scientific/p-7034289
https://www.thermofisher.com/order/catalog/product/H51960.14
https://www.peptide.com/product/boc-phe4-i-oh-62129-44-6/
https://www.thermofisher.com/order/catalog/product/H51960.06
https://www.nbinno.com/article/pharmaceutical-intermediates/the-crucial-role-of-boc-d-4-iodophenylalanine-in-modern-peptide-synthesis-of
https://www.chemimpex.com/products/04152
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₁₄H₁₈INO₄ [3][5][7]

Molecular Weight 391.20 g/mol [3][5][7]

Melting Point ~150 °C (decomposes) [8][9]

Appearance White to off-white solid [8]

Solubility

Soluble in DMSO, DCM, Ethyl

Acetate; Slightly soluble in

water.

[3][8]

Purity (Typical) ≥98% (HPLC) [7]

Storage Conditions Store at 0-8°C [7]

Synthesis of N-Boc-4-iodo-DL-phenylalanine
The synthesis of N-Boc-4-iodo-DL-phenylalanine can be conceptualized as a two-step process

starting from 4-iodo-DL-phenylalanine. The first step involves the protection of the amino group

with a Boc anhydride, followed by purification.

This protocol is a representative method adapted from procedures for similar amino acids.[10]

Materials:

4-Iodo-DL-phenylalanine

Di-tert-butyl dicarbonate (Boc₂O)

Triethylamine (Et₃N)

Methanol (MeOH)

Deionized Water (H₂O)

Ethyl Acetate (EtOAc)

1 M Hydrochloric Acid (HCl)
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Saturated Sodium Chloride solution (Brine)

Anhydrous Magnesium Sulfate (MgSO₄)

Round-bottom flask, magnetic stirrer, separatory funnel, rotary evaporator.

Procedure:

Dissolution: Dissolve 4-Iodo-DL-phenylalanine (1 equivalent) in a 1:1 mixture of methanol

and deionized water in a round-bottom flask.

Basification: Add triethylamine (2.5 equivalents) to the solution and stir until the amino acid is

fully dissolved.

Boc Protection: Add di-tert-butyl dicarbonate (1.5 equivalents) to the reaction mixture.

Reaction: Stir the mixture vigorously at room temperature for 16-24 hours. The progress of

the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: a. Concentrate the reaction mixture under reduced pressure using a rotary

evaporator to remove the methanol. b. Dilute the remaining aqueous solution with ethyl

acetate. c. Transfer the mixture to a separatory funnel and acidify to a pH of 2-3 by slowly

adding 1 M HCl. d. Separate the organic layer. Extract the aqueous layer two more times

with ethyl acetate. e. Combine all organic layers and wash sequentially with water and then

brine.

Drying and Concentration: Dry the combined organic phase over anhydrous magnesium

sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Purification: The crude N-Boc-4-iodo-DL-phenylalanine can be purified by recrystallization or

column chromatography to yield a white solid.
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Diagram 1: General workflow for the synthesis of N-Boc-4-iodo-DL-phenylalanine.
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Key Applications in Research and Development
N-Boc-4-iodo-DL-phenylalanine is a versatile building block with significant applications in

several areas of chemical and pharmaceutical research.

Peptide Synthesis: The compound is a crucial component in Solid Phase Peptide Synthesis

(SPPS).[1] It allows for the site-specific incorporation of an iodinated phenylalanine residue

into a peptide sequence. The Boc group serves as a temporary protecting group for the N-

terminus, which is cleaved during each cycle of amino acid addition.[2][11] This modification

can be used to enhance biological activity or introduce a unique chemical handle for further

modification.[1]

Drug Development: The unique properties of this compound make it valuable for designing

novel therapeutics.[1] The iodophenyl moiety can influence the peptide's conformation and

binding affinity to biological targets. Furthermore, the iodine atom serves as a key precursor

for introducing more complex functionalities via cross-coupling reactions, such as Suzuki or

Stille couplings, enabling the creation of diverse molecular libraries for drug screening.[2][5]

Radiolabeling and Bioconjugation: The presence of a stable iodine atom makes this amino

acid derivative an excellent candidate for radiolabeling studies.[2][7] By substituting the

stable ¹²⁷I isotope with a radioactive isotope (e.g., ¹²³I, ¹²⁴I, ¹²⁵I, or ¹³¹I), peptides containing

this residue can be used as tracers in biological assays or as imaging agents in diagnostic

medicine (e.g., SPECT or PET imaging).[2][12]

Protein Engineering and Interaction Studies: Incorporating this unnatural amino acid into

proteins allows researchers to probe protein structure and function. The iodinated residue

can serve as a heavy atom for X-ray crystallography or as a spectroscopic probe to study

protein-protein or protein-ligand interactions.[1]
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Diagram 2: Use of N-Boc-4-iodo-phenylalanine in a Boc-SPPS workflow.
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Safety and Handling
As with all laboratory chemicals, N-Boc-4-iodo-DL-phenylalanine should be handled in a well-

ventilated area, and appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn. For detailed safety information, consult the material

safety data sheet (MSDS) provided by the supplier.

Conclusion
N-Boc-4-iodo-DL-phenylalanine is a high-value synthetic intermediate that serves as an

enabling tool for scientific advancement.[2] Its strategic use in peptide synthesis, drug

discovery, and radiolabeling underscores its importance in modern biochemical and

pharmaceutical research. The ability to introduce a stable iodine atom provides a versatile

handle for a wide range of chemical modifications, making it an indispensable component for

developing novel peptides and small molecule therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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